Cas no 1229383-37-2 (Imidazo[1,2-c]pyrimidin-7-amine)

Imidazo[1,2-c]pyrimidin-7-amine structure
1229383-37-2 structure
Product Name:Imidazo[1,2-c]pyrimidin-7-amine
CAS No:1229383-37-2
Molecular Formula:C6H6N4
Molecular Weight:134.13864
MDL:MFCD19207963
CID:1102500
PubChem ID:55290943

Imidazo[1,2-c]pyrimidin-7-amine Properties

Names and Identifiers

    • Imidazo[1,2-c]pyrimidin-7-amine
    • SCHEMBL2396040
    • MFCD19207963
    • SB75601
    • CS-0199291
    • DB-108992
    • 1229383-37-2
    • BS-50205
    • 7-aminoimidazo[1,2,c]pyrimidine
    • EN300-697914
    • E77883
    • AKOS006364751
    • DTXSID501304913
    • 7-aMinoiMidazo[1,2-c]pyriMidine
    • MDL: MFCD19207963
    • InChIKey: CUIUAAJPJLQXAK-UHFFFAOYSA-N
    • Inchi: InChI=1S/C6H6N4/c7-5-3-6-8-1-2-10(6)4-9-5/h1-4H,7H2
    • SMILES: C1=CN2C=NC(=CC2=N1)N

Computed Properties

  • Exact Mass: 134.059246208g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 134.059246208g/mol
  • Heavy Atom Count: 10
  • Complexity: 127
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.8
  • Topological Polar Surface Area: 56.2Ų

Imidazo[1,2-c]pyrimidin-7-amine Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P000K8T-100mg
7-aMinoiMidazo[1,2,c]pyriMidine
1229383-37-2 95%
100mg
$222.00
A2B Chem LLC
AA25437-100mg
Imidazo[1,2-c]pyrimidin-7-amine
1229383-37-2 95%
100mg
$62.00 2024-04-20
Aaron
AR000KH5-10mg
7-Aminoimidazo[1,2,c]pyrimidine
1229383-37-2 95%
10mg
$49.00 2025-02-11
abcr
AB594404-250mg
Imidazo[1,2-c]pyrimidin-7-amine; .
1229383-37-2
250mg
€236.80 2024-07-19
Ambeed
A170246-50mg
Imidazo[1,2-c]pyrimidin-7-amine
1229383-37-2 95%
50mg
$56.0 2025-02-21
Chemenu
CM165463-250mg
7-AminoiMidazo[1,2,c]pyrimidine
1229383-37-2 95%
250mg
$222 2023-11-21
Enamine
EN300-697914-0.05g
imidazo[1,2-c]pyrimidin-7-amine
1229383-37-2 95%
0.05g
$312.0 2023-05-27
eNovation Chemicals LLC
Y0993550-5g
Imidazo[1,2-c]pyrimidin-7-amine
1229383-37-2 95%
5g
$1700 2022-04-26
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTP212-100mg
imidazo[1,2-c]pyrimidin-7-amine
1229383-37-2 95%
100mg
¥797.0
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1269961-100mg
Imidazo[1,2-c]pyrimidin-7-amine
1229383-37-2 97%
100mg
¥969.00

Imidazo[1,2-c]pyrimidin-7-amine Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:1229383-37-2)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1229383-37-2)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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Amadis Chemical Company Limited
(CAS:1229383-37-2)Imidazo[1,2-c]pyrimidin-7-amine
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